Cas no 3947-97-5 (3-phenylcyclobut-3-ene-1,2-dione)
3947-97-5 structure
Product Name:3-phenylcyclobut-3-ene-1,2-dione
CAS No:3947-97-5
MF:C10H6O2
MW:158.15344285965
MDL:MFCD00099063
CID:305539
PubChem ID:77552
Update Time:2025-04-19
3-phenylcyclobut-3-ene-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione,3-phenyl-
- 3-phenylcyclobut-3-ene-1,2-dione
- 3-phenyl-3-cyclobutene-1,2-dione
- Cyclobutenedione, phenyl-
- Phenylcyclobutenedione
- 3-Cyclobutene-1,2-dione, 3-phenyl-
- 3-phenyl-cyclobut-3-ene-1,2-dione
- MFCD00099063
- 3-Cyclobutene-1, 3-phenyl-
- SCHEMBL5973866
- 3-Phenyl-3-cyclobutene-1,2-dione #
- 3947-97-5
- KLGVPAWHYZDGCX-UHFFFAOYSA-N
- NSC-33255
- 3-Phenylcyclobutene-1,2-dione
- DTXSID00192611
- EN300-24500741
- NSC33255
- NS00030583
- 3-Phenyl-cyclobut-1,2-dione
- AKOS024405869
- EINECS 223-540-0
- NSC 33255
-
- MDL: MFCD00099063
- Inchi: 1S/C10H6O2/c11-9-6-8(10(9)12)7-4-2-1-3-5-7/h1-6H
- InChI Key: KLGVPAWHYZDGCX-UHFFFAOYSA-N
- SMILES: O=C1C(C=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 158.03678
- Monoisotopic Mass: 158.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.324
- Boiling Point: 309.2°Cat760mmHg
- Flash Point: 123.9°C
- Refractive Index: 1.634
- PSA: 34.14
- LogP: 1.22180
3-phenylcyclobut-3-ene-1,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24500741-0.05g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 0.05g |
$293.0 | 2024-06-19 | |
| Enamine | EN300-24500741-0.1g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 0.1g |
$437.0 | 2024-06-19 | |
| Enamine | EN300-24500741-0.25g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 0.25g |
$623.0 | 2024-06-19 | |
| Enamine | EN300-24500741-0.5g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 0.5g |
$980.0 | 2024-06-19 | |
| Enamine | EN300-24500741-1.0g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 1.0g |
$1256.0 | 2024-06-19 | |
| Enamine | EN300-24500741-2.5g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 2.5g |
$2464.0 | 2024-06-19 | |
| Enamine | EN300-24500741-5.0g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 5.0g |
$3645.0 | 2024-06-19 | |
| Enamine | EN300-24500741-10.0g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 10.0g |
$5405.0 | 2024-06-19 | |
| Enamine | EN300-24500741-1g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 1g |
$1256.0 | 2023-09-15 | |
| Enamine | EN300-24500741-5g |
3-phenylcyclobut-3-ene-1,2-dione |
3947-97-5 | 95% | 5g |
$3645.0 | 2023-09-15 |
3-phenylcyclobut-3-ene-1,2-dione Related Literature
-
1. Reactions of cyclobutenedione and cyclopentenetrione with zero-valent nickel triad complexes of isocyanide. X-Ray crystal structures of (3–4-η-3,4-diphenylcyclobut-3-ene-1,2-dione)- and (4–5-η-4,5-diphenylcyclopent-4-ene-1,2,3-trione)-tris(t-butyl isocyanide)nickelYoichi Iitaka,Tadashi Oohama,Muneki Shiina,Takeo Takizawa,Yasuhiro Yamamoto,Hiroshi Yamazaki J. Chem. Soc. Dalton Trans. 1987 853
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2. Proton nuclear magentic resonance spectra of some N-substituted 3-amino-4-phenylcyclobutenedionesJ. E. Thorpe J. Chem. Soc. B 1968 1534
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3. Crystal and molecular structure of 4-chloro-2-methyl-3-phenylcyclobut-2-enoneSpencer M. Krueger,Jon A. Kapecki,John E. Baldwin,Iain C. Paul J. Chem. Soc. B 1969 796
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4. Index of subjects, 1976
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5. Crystal and molecular structure of (1 -methyl-2-phenylcyclobutene-dione) bis(triphenylphosphine)platinum(0)David R. Russell,Paul A. Tucker J. Chem. Soc. Dalton Trans. 1976 2181
3947-97-5 (3-phenylcyclobut-3-ene-1,2-dione) Related Products
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